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Compound of Interest

Compound Name: (+-)-2-Hydroxyisovaleric acid

CAS No.: 600-37-3

Cat. No.: B1210603

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 2-hydroxyisovaleric acid levels in healthy

individuals versus patient cohorts with specific metabolic disorders. This document is intended

to serve as a valuable resource for researchers, scientists, and professionals in drug

development by summarizing key quantitative data, detailing experimental methodologies, and

illustrating relevant biological pathways.

Data Presentation: Quantitative Comparison of 2-
Hydroxyisovaleric Acid Levels
2-Hydroxyisovaleric acid, a metabolite of the branched-chain amino acids leucine and valine, is

typically present at low levels in healthy individuals.[1][2] However, its concentration can be

significantly elevated in various inherited and acquired metabolic disorders. The following table

summarizes the available quantitative and qualitative data on 2-hydroxyisovaleric acid levels in

different patient cohorts.
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Cohort Matrix Method
2-
Hydroxyisoval
eric Acid Level

Reference

Healthy

Individuals
Urine

GC-MS or LC-

MS/MS

0 - 0.4 mmol/mol

creatinine
[2]

Maple Syrup

Urine Disease

(MSUD)

Urine, Plasma
GC-MS or LC-

MS/MS

Significantly

elevated
[1][2]

Lactic Acidosis &

Ketoacidosis
Urine GC-MS

Present (not

detected in

healthy controls)

[3]

Pyruvate

Dehydrogenase

Deficiency

Urine GC-MS
Significantly

elevated
[2]

Short Bowel

Syndrome
Not Specified Not Specified Elevated [2]

Thiamine or

Lipoic Acid

Deficiency

Urine Not Specified
Moderately

increased
[2]

Note: While qualitative statements about elevated levels in diseased cohorts are well-

documented, specific quantitative ranges from comparative studies are not readily available in

the public domain. The provided reference for the healthy cohort offers a baseline for

comparison.

Metabolic Pathway and Experimental Workflow
To provide a clearer understanding of the context of 2-hydroxyisovaleric acid measurement, the

following diagrams illustrate its metabolic origin and a general workflow for its quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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